Cas no 885529-68-0 (2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine)

• Product Name: 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine
• CAS No: 885529-68-0
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD08444199
• CID: 1925712
• PubChem ID: 16227065
• Update Time: 2025-05-20

2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-2,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOL-3-AMINE
• 2-Methyl-2,4,5,6-tetrahydrocyclopenta-[c]pyrazol-3-amine
• 2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-amine(SALTDATA: FREE)
• Z166623380
• 2-methyl-4H,5H,6H-cyclopenta[c]pyrazol-3-amine
• 2-methyl-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrazol-3-imine
• SY122986
• F2146-0637
• 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine
• W10153
• Cyclopenta[c]pyrazol-3-amine, 2,4,5,6-tetrahydro-2-methyl-
• SCHEMBL12335143
• AKOS008071536
• DB-103934
• CS-0047560
• MFCD08444199
• 2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine
• HMS1772O02
• DTXSID60585368
• AKOS005260113
• EN300-23856
• 885529-68-0
• 877041-43-5
• AS-70186
• 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine

• MDL： MFCD08444199
• Inchi： 1S/C7H11N3/c1-10-7(8)5-3-2-4-6(5)9-10/h2-4,8H2,1H3
• InChI Key： GEWGAHBJEYYFKI-UHFFFAOYSA-N
• SMILES： N1(C)C(=C2C(CCC2)=N1)N

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine

Introduction to 2-Methyl-2H,4H,5H,6H-Cyclopentacpyrazol-3-Amine (CAS No. 885529-68-0)

2-Methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine (CAS No. 885529-68-0) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentacpyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine.

The chemical structure of 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine is characterized by a cyclopentane ring fused with a pyrazole ring, with a methyl group and an amine functional group attached. This unique arrangement of functional groups imparts specific chemical and physical properties to the compound. The cyclopentane ring provides structural rigidity and stability, while the pyrazole ring contributes to its biological activity through various interactions with biological targets.

The synthesis of 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine has been explored using several methodologies. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method that utilized a palladium-catalyzed cyclization reaction followed by selective reduction and amine substitution. This method not only improved the yield but also enhanced the purity of the final product.

In terms of biological properties, 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine has shown promising activity in various assays. Research conducted at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The potential therapeutic applications of 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine are being actively investigated. A clinical trial currently underway is evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Preliminary results from this trial have shown promising outcomes with significant reductions in disease activity scores and improved quality of life for patients.

Beyond its anti-inflammatory and neuroprotective properties, 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine has also been studied for its potential as an antiviral agent. Research published in Antiviral Research reported that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

The safety profile of 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further long-term studies are necessary to fully understand its safety profile and potential for chronic use.

In conclusion, 2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-amine (CAS No. 885529-68-0) is a multifunctional compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.